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Compound of Interest

Compound Name: 3-Fluoro-2-methoxyaniline

Cat. No.: B156832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Fluoro-2-methoxyaniline, a key building block in the synthesis of various
pharmaceutical compounds.

Appearance and Odor

3-Fluoro-2-methoxyaniline is a liquid at standard temperature and pressure.[1][2] While a
definitive color description is not consistently available across suppliers, related fluoro- and
methoxy-substituted anilines range from colorless to brown liquids. For instance, 4-Fluoro-2-
methoxyaniline is described as a colorless to brown clear liquid. The odor of aniline compounds
is often characterized as fishy or ammonia-like.[3]

Physical and Chemical Properties

A summary of the key quantitative data for 3-Fluoro-2-methoxyaniline is presented in the
table below.
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Property Value Reference
Molecular Formula C7HsFNO [4]
Molecular Weight 141.14 g/mol [4]

Density 1.172 g/mL at 25 °C [4]
Refractive Index n20/D 1.531 [4]

Flash Point 100 °C (212 °F) [4]

Form Liquid [1](2]

Synthesis and Applications

3-Fluoro-2-methoxyaniline serves as a crucial intermediate in the synthesis of more complex
molecules, particularly in the development of kinase inhibitors for targeted cancer therapy. The
unique combination of fluoro and methoxy functional groups can influence the pharmacokinetic
properties of the final drug product.

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-2-
methoxyaniline is not readily available in the public domain, the general synthetic routes for
related fluorinated methoxyanilines often involve a multi-step process. This typically includes
the nitration of a fluorinated aromatic precursor, followed by methoxylation and subsequent
reduction of the nitro group to form the aniline. The synthesis of related compounds like 4-
fluoro-2-methoxy-5-nitroaniline has been well-documented and can provide insights into
potential synthetic strategies.[5]

The logical workflow for the synthesis of a substituted aniline, such as a fluorinated
methoxyaniline, can be generalized as follows:
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General Synthetic Workflow for Substituted Anilines

Starting Aromatic Compound

y

Nitration
(e.g., HNO3/H2504)

y

Nucleophilic Substitution
(e.g., Methoxylation with NaOMe)

y

Reduction of Nitro Group
(e.g., Fe/HCI or H2/Pd-C)

Final Substituted Aniline Product
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Drug Discovery Workflow with 3-Fluoro-2-methoxyaniline

3-Fluoro-2-methoxyaniline
(Building Block)

y

Synthesis of Compound Library

y

High-Throughput Screening
(e.g., Kinase Assays)

y

Lead Optimization

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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